2-(4-(2-chloro-6-fluorobenzamido)phenyl)-N-cyclopentyl-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-[4-[(2-chloro-6-fluorobenzoyl)amino]phenyl]-N-cyclopentyltetrazole-5-carboxamide
• InChI: InChI=1S/C20H18ClFN6O2/c21-15-6-3-7-16(22)17(15)19(29)23-13-8-10-14(11-9-13)28-26-18(25-27-28)20(30)24-12-4-1-2-5-12/h3,6-12H,1-2,4-5H2,(H,23,29)(H,24,30)
• InChI Key: OTNZAOFNPSXGFB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C2=NN(N=N2)C3=CC=C(C=C3)NC(=O)C4=C(C=CC=C4Cl)F
• Molecular Formula: C20H18ClFN6O2
• Molecular Weight: 428.8 g/mol

Description

2-(4-(2-chloro-6-fluorobenzamido)phenyl)-N-cyclopentyl-2H-tetrazole-5-carboxamide is a useful research compound. Its molecular formula is C20H18ClFN6O2 and its molecular weight is 428.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure-Activity Relationships

The synthesis and investigation of the structure-activity relationships (SARs) of tetrazole derivatives, including those related to 2-(4-(2-chloro-6-fluorobenzamido)phenyl)-N-cyclopentyl-2H-tetrazole-5-carboxamide, have been subjects of research. For instance, the synthesis and antiallergic activity of 2-hydroxy-N-1H-tetrazol-5-ylbenzamides and their isomeric N-(2-hydroxyphenyl)-1H-tetrazole-5-carboxamides reveal insights into the relationship between chemical structure and biological activity, aiming at potent derivatives for antiallergic applications (Ford et al., 1986).

Molecular Stability and Electron Delocalization

Research on the stability and structure of potential N-heterocyclic carbene (NHC) precursors, featuring fluorophenyl substituents, indicates how electron delocalization affects molecular stability. This area of study provides a foundation for designing more stable and reactive molecules for various applications, including catalysis and organic synthesis (Hobbs et al., 2010).

Antimicrobial Applications

The development of fluorobenzamides containing thiazole and thiazolidine derivatives as promising antimicrobial agents showcases the application of such compounds in combating bacterial and fungal infections. The role of fluorine atoms in enhancing antimicrobial activity is highlighted, demonstrating the potential of fluorinated compounds in drug discovery (Desai et al., 2013).

Radiolabeling and Imaging Studies

Fluorine-18 labeled derivatives of WAY 100635, including efforts to develop 5-HT1A antagonists for imaging serotonin receptors, illustrate the role of fluorinated compounds in neuroimaging and the study of neurological disorders. This research highlights the application of fluorine-18 radiolabeling in developing tools for positron emission tomography (PET) imaging (Lang et al., 1999).

Antitumor Activity

The synthesis and evaluation of fluorinated benzothiazoles for their cytotoxic properties against cancer cells demonstrate the potential therapeutic applications of such compounds in oncology. The exploration of the cytotoxic activities of these compounds provides insights into their mechanism of action and potential as antitumor agents (Hutchinson et al., 2001).

Future Directions

For more detailed information, refer to the relevant scientific papers and databases .